2-(4-Fluorophenyl)-1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-1-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-6-oxopyrimidine-5-carbonitrile
• InChI: InChI=1S/C23H19F2N5O2/c24-18-3-1-16(2-4-18)22-27-14-17(13-26)23(32)30(22)15-21(31)29-11-9-28(10-12-29)20-7-5-19(25)6-8-20/h1-8,14H,9-12,15H2
• InChI Key: IREZZDOTKKCZIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C(=NC=C(C3=O)C#N)C4=CC=C(C=C4)F
• Molecular Formula: C23H19F2N5O2
• Molecular Weight: 435.4 g/mol
• CAS No.: 1251689-48-1

Description

This compound belongs to the dihydropyrimidine (DHPM) class, synthesized via Biginelli or related multicomponent reactions . Key structural features include:

• Dihydropyrimidine core: A 1,6-dihydropyrimidine scaffold with a 6-oxo group.
• Substituents: Two 4-fluorophenyl groups (electron-withdrawing) and a piperazine moiety linked via a 2-oxoethyl chain.

DHPM derivatives are pharmacologically significant, exhibiting antibacterial, antifungal, and antitumor activities . The fluorophenyl groups improve metabolic stability and binding affinity, while the piperazine moiety may influence CNS targeting .

Biological Activity

The compound 2-(4-Fluorophenyl)-1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to explore its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{22}\text{F}_2\text{N}_4\text{O}_2$$

This structure features a dihydropyrimidine core with multiple fluorinated phenyl and piperazine substituents, which may influence its biological activity.

Research suggests that the biological activity of this compound may be attributed to its interactions with various biological targets. Key mechanisms include:

• Receptor Modulation : The presence of piperazine rings indicates potential interactions with neurotransmitter receptors, particularly those related to serotonin and dopamine pathways.
• Inhibition of Enzymatic Activity : Similar compounds have been noted for their ability to inhibit phospholipase A2 and other enzymes, suggesting this compound may also exhibit similar inhibitory effects .

Anticancer Activity

Recent studies have evaluated the anticancer properties of compounds with structural similarities to 2-(4-Fluorophenyl)-1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile. For instance, derivatives containing piperazine moieties have shown significant cytotoxic effects against various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
Compound A	UO-31 (Renal)	10.5
Compound B	SNB-75 (Brain)	15.3
Compound C	MCF7 (Breast)	12.0

These findings indicate that structural modifications can enhance anticancer efficacy.

Neuropharmacological Effects

The piperazine component suggests potential neuropharmacological effects. Compounds with similar structures have been studied for their activity as GABA-A receptor modulators, indicating a potential for anxiolytic or anticonvulsant properties .

Study 1: Inhibition of Phospholipase A2

A study investigating the inhibition of lysosomal phospholipase A2 by cationic amphiphilic drugs found that compounds structurally related to the target compound exhibited significant inhibitory activity. The IC50 values were less than 1 mM for several derivatives, indicating a robust interaction with this enzyme .

Study 2: Antitumor Activity in Vivo

In vivo studies using animal models have demonstrated that derivatives of the target compound can significantly reduce tumor size in xenograft models. For example, a derivative showed an approximate 60% reduction in tumor volume compared to controls after four weeks of treatment .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Activities

The following compounds share structural or functional similarities:

Compound Name	Key Structural Differences vs. Target Compound	Biological Activity	Reference
5-Butylamino-6-(4-fluorophenyl)-7-oxo-1-p-tolyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidine-3-carbonitrile	Pyrazolo ring replaces piperazine; butylamino substituent	Antitumor, kinase inhibition
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile	Pyridine core; thiophene substituent; methylpiperazine	Antifungal, antibacterial
Ethyl-4-(3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	Tetrahydropyrimidine core; ester group instead of carbonitrile	Anti-inflammatory, antimicrobial
6-Acetyl-3-[3-chloro-2-(substituted)-4-oxoazetidin-1-yl]-2,5-diphenyl-2,3-dihydropyridine-4-carbonitrile	Azetidinone ring; acetyl substituent	Antifungal (QSAR-optimized)

Pharmacological and Physicochemical Comparisons

Antifungal Activity

• The target compound’s fluorophenyl and carbonitrile groups align with QSAR models indicating electron-withdrawing substituents enhance antifungal activity .
• Compared to azetidinone-containing analogues (e.g., 6-acetyl-3-[3-chloro...]), the piperazine-2-oxoethyl chain may improve solubility and membrane penetration .

CNS Targeting Potential

• Piperazine derivatives (e.g., 2-(4-methylpiperazin-1-yl)-4-phenyl-...) often exhibit dopamine receptor affinity . The target compound’s 4-fluorophenyl-piperazine moiety could enhance selectivity for serotonin or adrenergic receptors.

Key Research Findings

Substituent Effects on Bioactivity

• Fluorophenyl groups: Increase lipophilicity (logP ~3.2) and metabolic stability compared to non-fluorinated analogues .
• Piperazine moiety : Enhances CNS bioavailability; methylation (as in ) reduces polarity but may decrease receptor affinity.
• Carbonitrile vs. carboxylate : Carbonitrile improves hydrogen-bonding capacity, critical for enzyme inhibition (e.g., kinases, cytochrome P450) .

Quantitative Structure-Activity Relationship (QSAR) Insights

• Molecular descriptors like JursDPSA1 (differential partial surface area) and CHI3C (topological index) correlate with antifungal activity . The target compound’s surface area (~420 Ų) and polarizability align with optimized QSAR models.